1-benzyl-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine

• IUPAC Name: 4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C16H18N6/c1-2-4-13(5-3-1)11-21-6-8-22(9-7-21)16-14-10-19-20-15(14)17-12-18-16/h1-5,10,12H,6-9,11H2,(H,17,18,19,20)
• InChI Key: DYNPICBCKURRBT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=NC=NC4=C3C=NN4
• Molecular Formula: C16H18N6
• Molecular Weight: 294.35 g/mol
• CAS No.: 938894-42-9

Description

1-benzyl-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine is a useful research compound. Its molecular formula is C16H18N6 and its molecular weight is 294.362. The purity is usually 95%.
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Scientific Research Applications

Arylpiperazine Derivatives and Their Metabolism

Arylpiperazine derivatives, such as those similar to 1-benzyl-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine, have found clinical applications, primarily in the treatment of depression, psychosis, or anxiety (S. Caccia, 2007). These derivatives undergo extensive metabolism, including N-dealkylation, leading to various metabolites with diverse effects on neurotransmitter receptors. The study by Caccia highlights the complex pharmacokinetic properties of these compounds, suggesting potential research avenues for this compound in understanding its metabolic pathways and interactions.

Pyrazolo[3,4-d]pyrimidine Derivatives in Drug Discovery

Pyrazolo[3,4-d]pyrimidine scaffolds are recognized for their broad range of medicinal properties, including anticancer, anti-infectious, and anti-inflammatory activities (S. Cherukupalli et al., 2017). The extensive SAR studies on these derivatives underscore their potential as building blocks for developing drug-like candidates. This suggests that this compound could be explored for its therapeutic applications, leveraging the known bioactive properties of the pyrazolo[3,4-d]pyrimidine scaffold.

Anti-Mycobacterial Activity of Piperazine Analogues

Piperazine and its analogues have been extensively researched for their anti-mycobacterial properties, showing potential activity against Mycobacterium tuberculosis, including multidrug-resistant and extremely drug-resistant strains (P. Girase et al., 2020). This indicates that compounds like this compound could also be investigated for their potential anti-mycobacterial effects, contributing to the development of new therapeutic agents for tuberculosis.

Mechanism of Action

Target of Action

The primary target of 1-benzyl-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine, also known as 4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine, is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

This compound acts as an inhibitor of CDK2 . It binds to the active site of CDK2, preventing its interaction with cyclin A2, thereby inhibiting the kinase activity of CDK2 . This results in the alteration of cell cycle progression and induction of apoptosis within cells .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression . CDK2 is essential for the transition from the G1 phase to the S phase of the cell cycle. By inhibiting CDK2, this compound prevents cells from entering the S phase, leading to cell cycle arrest . This can result in the induction of apoptosis, particularly in cancer cells that rely on rapid cell division .

Result of Action

The primary result of this compound’s action is the inhibition of cell proliferation . By inhibiting CDK2, the compound can induce cell cycle arrest and apoptosis, particularly in cancer cells . This makes it a potential candidate for cancer treatment.

Future Directions

The compound and its derivatives have shown promising results in in vitro and in vivo cancer models. Future research could focus on improving the synthesis process, exploring its mechanism of action further, and conducting more extensive safety and efficacy trials.

Biochemical Analysis

Biochemical Properties

The biochemical properties of 1-Benzyl-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine are largely determined by its interactions with various enzymes, proteins, and other biomolecules . For instance, it has been found to inhibit cyclin-dependent kinase 2 (CDK2), a protein that plays a crucial role in cell cycle progression .

Cellular Effects

This compound has been shown to exert significant effects on various types of cells and cellular processes . For example, it has been found to inhibit cell cycle progression and induce apoptosis in A549 cells, a type of lung cancer cell . It also suppresses the activation of NF-κB and IL-6, two key players in inflammation and immune response .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . Specifically, it binds to the active site of CDK2, inhibiting its activity and thereby affecting cell cycle progression .